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Compound of Interest

Compound Name: Coriolic acid

Cat. No.: B163630 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Coriolic acid is not readily available

in public databases. The following guidance is compiled from information on related fatty acids,

general laboratory safety protocols, and its known biological activities. Due to its biological

potency and the potential for peroxide formation, Coriolic acid should be handled with care as

a potentially hazardous substance.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Coriolic acid. It offers procedural, step-by-step

guidance on personal protective equipment (PPE), handling, storage, and disposal.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure safety. The

required level of protection depends on the scale of the operation and the physical form of the

Coriolic acid being handled.

Table 1: Recommended Personal Protective Equipment for Handling Coriolic Acid
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Operation
Eye and Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Handling Small

Quantities (Solid

or Dilute

Solution)

Safety glasses

with side shields

Nitrile or

neoprene gloves

Standard

laboratory coat

Not generally

required if

handled in a

well-ventilated

area or chemical

fume hood

Handling Large

Quantities or

Concentrated

Solutions

Chemical splash

goggles and a

face shield

Chemical-

resistant gloves

(e.g., Viton™,

butyl rubber)

Chemical-

resistant apron

or gown over a

lab coat

Recommended,

especially if there

is a risk of

aerosolization.

Use a NIOSH-

approved

respirator with an

organic vapor

cartridge.

Weighing

Powder

Safety glasses

with side shields

Nitrile or

neoprene gloves
Laboratory coat

Recommended

to be performed

in a chemical

fume hood or

ventilated

balance

enclosure to

avoid inhalation

of fine particles.

Potential for

Splashes

Chemical splash

goggles and a

face shield

Chemical-

resistant gloves

Chemical-

resistant apron

or gown

If splashes may

generate

aerosols, a

respirator should

be considered.
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Start: Assess Task

Handling solid, solution,
or large/small quantity?

Small Quantity / Dilute Solution

Small

Large Quantity / Concentrated Solution

Large

Weighing Powder

Weighing

Standard PPE:
- Safety glasses

- Nitrile/Neoprene gloves
- Lab coat

Advanced PPE:
- Goggles & Face shield

- Chemical-resistant gloves
- Chemical-resistant apron/gown

- Consider respirator

Work in Fume Hood or
Ventilated Enclosure

Proceed with Caution
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Handling and Storage
Proper handling and storage are crucial to maintain the stability of Coriolic acid and prevent

the formation of potentially hazardous peroxides.

Table 2: Storage Conditions for Coriolic Acid[1]

Form
Storage

Temperature
Duration

Special

Considerations

Powder -20°C Up to 2 years

Keep tightly sealed in

a desiccator to

minimize moisture and

oxygen exposure.[1]

Solution in DMSO -80°C Up to 6 months

Prepare aliquots to

avoid repeated freeze-

thaw cycles.[1]

Solution in DMSO -20°C Up to 1 month

Suitable for short-term

storage of working

solutions.[1]

Handling Precautions:

Avoid contact with skin and eyes.[2][3]

Avoid inhalation of vapor or mist.[2]

Always use within a chemical fume hood.[2]

Minimize exposure to light and air during experiments.[1] Use amber vials and keep

solutions on ice when not in immediate use.[1]

Do not mix with strong oxidizing agents.[4]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is necessary.
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Table 3: First Aid Measures

Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.[3][5]

Skin Contact

Immediately wash the affected area with soap

and plenty of water.[3][6] Remove contaminated

clothing.

Eye Contact
Rinse opened eyes for several minutes under

running water.[3][7] Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[5]

Spill Management:

Evacuate and Ventilate: If a significant spill occurs, evacuate the immediate area and ensure

it is well-ventilated, preferably within a chemical fume hood.[4]

Absorb: Cover the spill with an inert absorbent material.[4]

Collect: Carefully scoop the absorbent material into a designated hazardous waste container.

[4]

Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol) followed by soap

and water.[4] Collect all cleaning materials as hazardous waste.[4]
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Emergency Event

Spill or Exposure?

Spill

Spill

Personal Exposure

Exposure

Small or Large Spill? Route of Exposure?

Small Spill:
- Absorb with inert material
- Collect in waste container

- Decontaminate area

Small

Large Spill:
- Evacuate area

- Ensure ventilation
- Follow institutional procedures

Large

Seek Medical Attention
and Report Incident

Skin: Wash with soap and water

Skin

Eyes: Rinse with water for 15 min

Eyes

Inhalation: Move to fresh air

Inhalation

Click to download full resolution via product page

Disposal Plan
Proper disposal of Coriolic acid and its waste is essential to prevent environmental

contamination and ensure regulatory compliance.

Key Disposal Principles:
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Do Not Pour Down the Drain: Due to its biological activity and poor water solubility, Coriolic
acid should never be disposed of down the sanitary sewer.[4]

Avoid Incompatible Waste Streams: Do not mix Coriolic acid waste with strong oxidizing

agents.[4]

Disposal Procedures:

Small Quantities (typically < 1 g or < 10 mL of solution):

Absorption: Absorb liquid waste onto an inert material.[4]

Evaporation: If a volatile solvent was used, allow it to evaporate in a fume hood.[4]

Packaging: Place the absorbed material into a labeled, sealed plastic bag, which then

goes into a designated solid chemical waste container.[4]

Large Quantities (typically > 1 g or > 10 mL of solution):

Containment: Keep the waste in its original or a compatible, well-sealed container.[4]

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "(S)-Coriolic acid".[4]

Final Disposal: The preferred method of final disposal is high-temperature incineration by a

licensed hazardous waste disposal company.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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